Cas no 2680701-08-8 (benzyl N-[2-(4-nitrobenzenesulfonyl)ethyl]carbamate)

• Product Name: benzyl N-[2-(4-nitrobenzenesulfonyl)ethyl]carbamate
• CAS No: 2680701-08-8
• MF: C₁₆H₁₆N₂O₆S
• MW: 364.373043060303
• CID: 6496692
• PubChem ID: 165935337
• Update Time: 2025-05-23

benzyl N-[2-(4-nitrobenzenesulfonyl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28300301
• 2680701-08-8
• benzyl N-[2-(4-nitrobenzenesulfonyl)ethyl]carbamate

• Inchi： 1S/C16H16N2O6S/c19-16(24-12-13-4-2-1-3-5-13)17-10-11-25(22,23)15-8-6-14(7-9-15)18(20)21/h1-9H,10-12H2,(H,17,19)
• InChI Key： QANWPUNXEDNQGG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(CCNC(=O)OCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 364.07290741g/mol
• Monoisotopic Mass: 364.07290741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 127Ų

Additional information on benzyl N-[2-(4-nitrobenzenesulfonyl)ethyl]carbamate

Benzyl N-[2-(4-Nitrobenzenesulfonyl)ethyl]carbamate: A Comprehensive Overview

Benzyl N-[2-(4-nitrobenzenesulfonyl)ethyl]carbamate, also known by its CAS number 2680701-08-8, is a complex organic compound with significant applications in various fields. This compound is a derivative of benzyl carbamate, which is widely used in the pharmaceutical and chemical industries. The structure of this compound includes a benzyl group, a nitrobenzenesulfonyl group, and an ethyl chain, making it a versatile molecule with unique properties.

The benzyl group in this compound contributes to its aromatic stability and reactivity. The 4-nitrobenzenesulfonyl group is a strong electron-withdrawing group, which enhances the electrophilic character of the molecule. This feature makes it highly reactive in certain chemical reactions, particularly in nucleophilic substitutions. The ethyl chain serves as a flexible linker, allowing the molecule to adopt various conformations that are essential for its functionality.

Recent studies have highlighted the potential of benzyl N-[2-(4-nitrobenzenesulfonyl)ethyl]carbamate in drug delivery systems. Its ability to form stable complexes with various biomolecules has made it a promising candidate for targeted drug delivery. Researchers have also explored its use as a building block in the synthesis of advanced materials, such as polymers and nanoparticles.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and carbamate formation. The reaction conditions are critical to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the production process.

The application of benzyl N-[2-(4-nitrobenzenesulfonyl)ethyl]carbamate extends beyond pharmaceuticals. It has been utilized in the development of sensors and biosensors due to its ability to interact with specific analytes. Recent advancements in nanotechnology have further expanded its potential in creating highly sensitive detection systems.

From an environmental perspective, the compound's biodegradability and toxicity have been thoroughly investigated. Studies indicate that it exhibits low toxicity under normal usage conditions, making it suitable for applications where human exposure is a concern.

In conclusion, benzyl N-[2-(4-nitrobenzenesulfonyl)ethyl]carbamate (CAS 2680701-08-8) is a multifaceted compound with diverse applications across various industries. Its unique structure and reactivity make it an invaluable tool in modern chemistry and materials science. As research continues to uncover new possibilities, this compound is poised to play an even greater role in advancing technological innovations.